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Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Methylbenzamide (o-Toluamide). The document is intended for researchers,

scientists, and professionals in drug development who require a detailed understanding of this

compound for its application in synthesis and pharmaceutical research. All quantitative data is

presented in structured tables for clarity and comparative analysis. Furthermore, detailed

experimental protocols for the determination of key physicochemical parameters are provided,

alongside a visual representation of a common synthetic pathway.

Introduction
2-Methylbenzamide, also known as o-Toluamide, is an organic compound belonging to the

amide family. Structurally, it features a benzene ring substituted with a methyl group and an

amide functional group.[1] This arrangement influences its chemical reactivity and physical

properties, making it a valuable intermediate in organic synthesis. Notably, it has been utilized

in the total synthesis of complex molecules such as the phenolic protoberberine alkaloid,

cerasonine.[2][3] A thorough understanding of its physicochemical properties is paramount for

its effective use in laboratory and industrial settings.
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Physicochemical Properties
The physicochemical properties of 2-Methylbenzamide are summarized in the tables below.

These properties are crucial for predicting its behavior in various solvents, its potential for oral

absorption, and its stability under different conditions.

Table 1: General and Physical Properties
Property Value Reference

Molecular Formula C₈H₉NO [4][5]

Molecular Weight 135.16 g/mol [2][4]

Appearance
White to off-white

powder/crystalline solid
[1][4]

Melting Point 141-142 °C [2][5][6]

Boiling Point 248.86 °C (estimated) [5]

Flash Point 107.6 °C [5]

Density 1.086 g/cm³ [5]

Table 2: Solubility and Partitioning Characteristics
Property Value Reference

Water Solubility

Insoluble in cold water; very

soluble in hot water. Less than

1 mg/mL at 22.2 °C.

[2][4][7]

Organic Solvent Solubility
Very soluble in alcohol. Very

slightly soluble in benzene.
[2][5]

pKa 16.01 ± 0.50 (Predicted) [5]

LogP 0.8 (Computed) [4]
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The following sections detail the methodologies for determining the key physicochemical

properties of 2-Methylbenzamide.

Melting Point Determination
The melting point of 2-Methylbenzamide can be determined using the capillary method with a

melting point apparatus.[2][6]

Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

Procedure:

A small sample of 2-Methylbenzamide is finely powdered using a mortar and pestle.

The open end of a capillary tube is pressed into the powder to pack a small amount (2-3

mm in height) of the sample into the closed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-15 °C per minute initially, and then the heating rate is

reduced to 1-2 °C per minute as the temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting, and the temperature at which the entire solid has turned into a clear liquid is

recorded as the completion of melting. This range is reported as the melting point.

Solubility Determination
The solubility of 2-Methylbenzamide in various solvents can be determined by the equilibrium

saturation method.

Apparatus: Vials with screw caps, analytical balance, magnetic stirrer, temperature-controlled

bath, filtration apparatus.

Procedure:

An excess amount of 2-Methylbenzamide is added to a known volume of the solvent

(e.g., water, ethanol) in a sealed vial.
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The mixture is agitated in a temperature-controlled bath (e.g., 25 °C) for a sufficient time

(e.g., 24 hours) to ensure equilibrium is reached.

The saturated solution is allowed to stand, and a sample is carefully withdrawn and filtered

to remove any undissolved solid.

The concentration of 2-Methylbenzamide in the filtrate is determined using a suitable

analytical method, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).

The solubility is expressed in units of mass per volume (e.g., mg/mL).

pKa Determination
The acid dissociation constant (pKa) of 2-Methylbenzamide can be determined by

potentiometric titration.

Apparatus: Potentiometer with a pH electrode, magnetic stirrer, burette, beaker.

Procedure:

A known amount of 2-Methylbenzamide is dissolved in a suitable solvent mixture (e.g.,

water-methanol) to create a solution of known concentration.

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is

immersed in the solution.

The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong

base (e.g., NaOH), added in small, precise increments from a burette.

The pH of the solution is recorded after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added. The

pKa is determined from the pH at the half-equivalence point of the titration curve.

LogP Determination
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The octanol-water partition coefficient (LogP) of 2-Methylbenzamide can be determined using

the shake-flask method.[4][8]

Apparatus: Separatory funnel or centrifuge tubes, mechanical shaker, analytical

instrumentation (e.g., HPLC-UV).

Procedure:

n-Octanol and water are mutually saturated by shaking them together for 24 hours and

then allowing the phases to separate.

A known amount of 2-Methylbenzamide is dissolved in one of the phases (usually n-

octanol).

A known volume of the solute-containing phase is mixed with a known volume of the other

phase in a separatory funnel or centrifuge tube.

The mixture is shaken for a set period (e.g., 1-2 hours) to allow for the partitioning of the

solute between the two phases to reach equilibrium.

The mixture is then centrifuged or allowed to stand until the two phases are clearly

separated.

The concentration of 2-Methylbenzamide in each phase is determined using a suitable

analytical method.

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

Synthesis Workflow
A common method for the synthesis of amides is the reaction of a carboxylic acid derivative,

such as an acyl chloride, with ammonia. The following diagram illustrates a plausible workflow

for the synthesis of 2-Methylbenzamide from 2-methylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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